Cas no 1255206-66-6 (5-(2-Hydroxyethyl)-2-benzofuran-1(3H)-one)

• Product Name: 5-(2-Hydroxyethyl)-2-benzofuran-1(3H)-one
• CAS No: 1255206-66-6
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• CID: 2124469
• PubChem ID: 66643961
• Update Time: 2024-03-01

5-(2-Hydroxyethyl)-2-benzofuran-1(3H)-one Chemical and Physical Properties

Names and Identifiers

• 5-(2-hydroxyethyl)isobenzofuran-1(3H)-one
• 5-(2-hydroxyethyl)-2-benzofuran-1(3H)-one
• RDESXHSSRWYMNY-UHFFFAOYSA-N
• 5-(2-Hydroxyethyl)-2-benzofuran-1(3H)-one

• Inchi： 1S/C10H10O3/c11-4-3-7-1-2-9-8(5-7)6-13-10(9)12/h1-2,5,11H,3-4,6H2
• InChI Key： RDESXHSSRWYMNY-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(CCO)=CC=2C1)=O

Computed Properties

• Exact Mass: 178.062994177g/mol
• Monoisotopic Mass: 178.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 46.5

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 412.2±45.0 °C at 760 mmHg
• Flash Point: 191.4±21.5 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

5-(2-Hydroxyethyl)-2-benzofuran-1(3H)-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Phthalides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Isobenzofuranones Phthalides